Cas no 1787261-05-5 (2-(5-Bromo-2-pyridyl)-1,1,1,3,3,3-hexafluoro-2-propanol)

• Product Name: 2-(5-Bromo-2-pyridyl)-1,1,1,3,3,3-hexafluoro-2-propanol
• CAS No: 1787261-05-5
• MF: C₈H₄BrF₆NO
• MW: 324.017882347107
• CID: 5522838
• PubChem ID: 122622770
• Update Time: 2023-05-24

2-(5-Bromo-2-pyridyl)-1,1,1,3,3,3-hexafluoro-2-propanol Chemical and Physical Properties

Names and Identifiers

• SY315658
• 1787261-05-5
• 2-(5-Bromopyridin-2-yl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• SCHEMBL18151841
• 2-(5-Bromo-2-pyridyl)-1,1,1,3,3,3-hexafluoro-2-propanol

• Inchi： 1S/C8H4BrF6NO/c9-4-1-2-5(16-3-4)6(17,7(10,11)12)8(13,14)15/h1-3,17H
• InChI Key： XBAXZJWJBOOIMM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(C(F)(F)F)(C(F)(F)F)O

Computed Properties

• Exact Mass: 322.93805g/mol
• Monoisotopic Mass: 322.93805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1Ų